(S)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride

• IUPAC Name: tert-butyl (3S)-3-(aminomethyl)piperidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-6-4-5-9(7-12)8-13;/h9H,4-8,12H2,1-3H3;1H/t9-;/m0./s1
• InChI Key: BHNNXYMAMJEVAA-FVGYRXGTSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CN.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H](C1)CN.Cl
• Molecular Formula: C11H23ClN2O2
• DSSTOX Substance ID: DTXSID20662563
• Molecular Weight: 250.76 g/mol
• CAS RN: 1217702-57-2

Description

“(S)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride” is a chemical compound with the molecular formula C11H22N2O2. It is a product of Thermo Scientific Chemicals and was originally part of the Acros Organics product portfolio.

Molecular Structure Analysis

The InChI Key for this compound is WPWXYQIMXTUMJB-UHFFFAOYNA-N. The SMILES representation is CC©©OC(=O)N1CCCC(CN)C1.

Physical And Chemical Properties Analysis

This compound appears as a clear colorless liquid. It has a specific optical rotation of -10° to -20° (20°C, 589 nm) (c=1, methanol).

Scientific Research Applications

• Synthesis of Natural Alkaloids

  • Field : Organic Chemistry
  • Application : Piperidine derivatives are used in the synthesis of natural alkaloids. A general method to assemble multi-substituted chiral piperidines was developed, inspired by the biosynthesis of piperidine natural products.
  • Method : A stereoselective three-component vinylogous Mannich-type reaction (VMR) of 1,3-bis-trimethylsily enol ether was investigated and was found to give cyclized chiral dihydropyridinone compound as an adduct.
  • Results : The method was showcased by concise two-step approaches in the synthesis of the bioactive natural alkaloids.

• Pharmaceutical Applications

  • Field : Pharmaceutical Sciences
  • Application : Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • Method : The review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.
  • Results : The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.

• Anti-tubercular Agents

  • Field : Medicinal Chemistry
  • Application : A series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.
  • Method : The specific methods of synthesis are not detailed in the snippet.
  • Results : The specific results of the anti-tubercular activity evaluation are not detailed in the snippet.

• Synthesis of Bioactive Natural Alkaloids

  • Field : Organic Chemistry
  • Application : A general method to assemble multi-substituted chiral piperidines was developed, inspired by the biosynthesis of piperidine natural products.
  • Method : A stereoselective three-component vinylogous Mannich-type reaction (VMR) of 1,3-bis-trimethylsily enol ether was investigated and was found to give cyclized chiral dihydropyridinone compound as an adduct.
  • Results : The method was showcased by concise two-step approaches in the synthesis of the bioactive natural alkaloids.

• Pharmacological Applications

  • Field : Pharmaceutical Sciences
  • Application : The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.
  • Method : The review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.
  • Results : More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

• Anti-tubercular Agents

  • Field : Medicinal Chemistry
  • Application : A series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.
  • Method : The specific methods of synthesis are not detailed in the snippet.
  • Results : The specific results of the anti-tubercular activity evaluation are not detailed in the snippet.

• Synthesis of Bioactive Natural Alkaloids

  • Field : Organic Chemistry
  • Application : A general method to assemble multi-substituted chiral piperidines was developed, inspired by the biosynthesis of piperidine natural products.
  • Method : A stereoselective three-component vinylogous Mannich-type reaction (VMR) of 1,3-bis-trimethylsily enol ether 7 was therefore investigated and was found to give cyclized chiral dihydropyridinone compound 9 as an adduct.
  • Results : The method was showcased by concise two-step approaches in the synthesis of the bioactive natural alkaloids.

• Pharmacological Applications

  • Field : Pharmaceutical Sciences
  • Application : The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.
  • Method : The review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.
  • Results : More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

• Anti-tubercular Agents

  • Field : Medicinal Chemistry
  • Application : A series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacte.
  • Method : The specific methods of synthesis are not detailed in the snippet.
  • Results : The specific results of the anti-tubercular activity evaluation are not detailed in the snippet.

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338.